3,4-Methylenedioxyphenyl thiocyanate

• Molecular Formula: C8H5NO2S
• Molecular Weight: 179.20 g/mol
• IUPAC Name: 1,3-benzodioxol-5-yl thiocyanate
• InChI: InChI=1S/C8H5NO2S/c9-4-12-6-1-2-7-8(3-6)11-5-10-7/h1-3H,5H2
• InChI Key: UWQCKLGYBCGMAF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)SC#N

Description

3,4-Methylenedioxyphenyl thiocyanate is a useful research compound. Its molecular formula is C8H5NO2S and its molecular weight is 179.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lead thiocyanate (45 g, 139 mmol) was added in portions to a stirred solution of chlorine (20.3 g, 290 mmol) in anhydrous acetic acid (600 ml) under an atmosphere of argon. The mixture was stirred for 15 minutes. 1,2-Methylenedioxybenzene (35 g, 286 mmol) was added in one portion. The mixture was stirred for 1 hour and then filtered. The filtrate was added to ice-water (3.5 liters). The precipitated solid was collected by filtration, dissolved in ethyl acetate and dried (MgSO4). The solvent was removed by evaporation to give 3,4-methylenedioxyphenyl thiocyanate as a pale green oil (40.3 g, 79% yield). The oil solidified and was used without further purification or characterisation.